Cas no 2172231-17-1 (2-methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine)

• Product Name: 2-methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine
• CAS No: 2172231-17-1
• MF: C₇H₁₂N₂O₂S
• MW: 188.247380256653
• CID: 6402607
• PubChem ID: 165848504
• Update Time: 2025-10-28

2-methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine
• EN300-1293741
• 2172231-17-1

• Inchi： 1S/C7H12N2O2S/c1-10-6(3-8)5-4-12-9-7(5)11-2/h4,6H,3,8H2,1-2H3
• InChI Key： ILTDZUVDJAUTFF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=N1)OC)C(CN)OC

Computed Properties

• Exact Mass: 188.06194880g/mol
• Monoisotopic Mass: 188.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on 2-methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine

Introduction to 2-Methoxy-2-(3-Methoxy-1,2-Thiazol-4-yl)ethan-1-amine (CAS No. 2172231-17-1)

2-Methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine, with the CAS number 2172231-17-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of amines and features a unique molecular structure that includes a methoxy-substituted thiazole ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical formula of 2-methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine is C₉H₁₃N₃O₂S, and its molecular weight is approximately 207.28 g/mol. The compound's structure can be visualized as a central ethanamine backbone with a methoxy group and a 3-methoxy-thiazole ring attached to the nitrogen atom. This structural arrangement provides the molecule with high reactivity and selectivity, which are crucial for its potential therapeutic applications.

In the realm of medicinal chemistry, 2-methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry (JMC) has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

The pharmacological profile of 2-methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine has also been investigated in preclinical models. In vitro studies have demonstrated its ability to modulate the activity of G protein-coupled receptors (GPCRs), which are important therapeutic targets for conditions such as cardiovascular diseases and neurological disorders. Additionally, preliminary in vivo studies have indicated that this compound can cross the blood-brain barrier, suggesting its potential utility in central nervous system (CNS) disorders.

The synthesis of 2-methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of an appropriate thiazole derivative with an amine precursor, followed by methylation steps to introduce the methoxy groups. The detailed synthetic protocols have been documented in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound.

In terms of safety and toxicity, initial assessments suggest that 2-methoxy-2-(3-methoxy-1,2-thiazol-4-yl)ethan-1-amine exhibits a favorable safety profile at therapeutic concentrations. However, further toxicological studies are necessary to fully evaluate its long-term effects and potential side effects. These studies are crucial for advancing the compound from preclinical stages to clinical trials.

The future prospects for 2-methoxy-2-(3-methoxy-1,2-thiazol-4-y l)ethan - 1 - amine are promising . Ongoing research is focused on optimizing its pharmacokinetic properties , enhancing its bioavailability , and exploring new therapeutic applications . Collaborative efforts between academic institutions , pharmaceutical companies , and regulatory agencies will be essential in bringing this compound closer to clinical use .

In conclusion , 2 - meth oxy - 2 - ( 3 - meth oxy - 1 , 2 - thia zol - 4 - yl ) eth an - 1 - amine strong > ( CAS No . 2 17 0000000000000000000 ) represents a promising lead compound with diverse potential applications in medicinal chemistry . Its unique molecular structure , coupled with its favorable biological activities , positions it as a valuable candidate for further development in drug discovery programs . p >